6-Azaspiro[2.5]octane-1-carboxylic acid hydrochloride
Overview
Description
6-Azaspiro[2.5]octane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1332530-45-6 . It has a molecular weight of 191.66 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13NO2.ClH/c10-7(11)6-5-8(6)1-3-9-4-2-8;/h6,9H,1-5H2,(H,10,11);1H . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The compound should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Synthesis and Functionalization in Drug Discovery
- Diversity-Oriented Synthesis of Azaspirocycles: Azaspirocycles, including 6-Azaspiro[2.5]octane derivatives, are synthesized through multicomponent condensation involving N-diphenylphosphinoylimines, alkynes, zirconocene hydrochloride, and diiodomethane. These compounds serve as building blocks for the development of heterocyclic compounds like pyrrolidines, piperidines, and azepines, which are key scaffolds in drug discovery (Wipf, Stephenson, & Walczak, 2004).
Applications in Peptide Synthesis
- Heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates: The synthesis of compounds like methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate has been achieved, demonstrating their utility in peptide synthesis. These compounds can be used as dipeptide building blocks, showcasing their application in the synthesis of complex peptides (Suter, Stoykova, Linden, & Heimgartner, 2000).
Role in Organic Chemistry and Synthesis
- Synthesis of 2-Azaspiro[3.3]heptane-derived Amino Acids: 6-Azaspiro[2.5]octane derivatives are instrumental in the synthesis of novel amino acids. Their structure facilitates the construction of sterically constrained amino acids, contributing to advancements in organic chemistry and drug design (Radchenko, Grygorenko, & Komarov, 2010).
Analysis and Conformational Studies
- Structural and Conformational Analysis: NMR spectroscopy has been used for the structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives. These analyses provide insights into the relative configuration and preferred conformations, which are crucial for understanding their reactivity and applications in synthesis (Montalvo-González & Ariza-Castolo, 2012).
Catalysis and Chemical Reactions
- Cycloaddition Reactions and Synthesis of Spiro Compounds: Spirocyclic compounds, including those derived from 6-Azaspiro[2.5]octane, are synthesized through reactions such as cycloaddition. These reactions result in the formation of compounds that integrate β-lactam and 1,3-dioxolan-4-one, further expanding the utility of these derivatives in chemical synthesis (Tsuno, Kondo, & Sugiyama, 2006).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling .
Mechanism of Action
Target of Action
The primary target of 6-Azaspiro[2.5]octane-1-carboxylic acid hydrochloride is the glucagon-like peptide-1 (GLP-1) receptor . The GLP-1 receptor plays a crucial role in regulating insulin release, plasma glucose levels, gastric emptying, satiety, and food intake .
Mode of Action
This compound acts as an agonist of the GLP-1 receptor . By binding to this receptor, it stimulates insulin release, lowers plasma glucose levels, delays gastric emptying, increases satiety, suppresses food intake, and affords weight loss .
Biochemical Pathways
The activation of the GLP-1 receptor by this compound leads to a cascade of biochemical reactions. These include the stimulation of insulin release, reduction of plasma glucose levels, delay in gastric emptying, increase in satiety, suppression of food intake, and promotion of weight loss .
Result of Action
The molecular and cellular effects of this compound’s action include the stimulation of insulin release, reduction of plasma glucose levels, delay in gastric emptying, increase in satiety, suppression of food intake, and promotion of weight loss . These effects contribute to its potential therapeutic benefits in conditions such as diabetes and obesity.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stored under an inert atmosphere at room temperature . This suggests that it may be sensitive to oxygen and/or moisture.
Properties
IUPAC Name |
6-azaspiro[2.5]octane-2-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2.ClH/c10-7(11)6-5-8(6)1-3-9-4-2-8;/h6,9H,1-5H2,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFEIJLDQEVDHOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC2C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1332530-45-6 | |
Record name | 6-azaspiro[2.5]octane-1-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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